![molecular formula C13H17NO4 B2738193 N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)furan-2-carboxamide CAS No. 899958-57-7](/img/structure/B2738193.png)
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)furan-2-carboxamide
Description
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)furan-2-carboxamide, commonly known as DNMDP, is a synthetic compound that has gained attention due to its potential use in scientific research. DNMDP belongs to a class of compounds known as spirolactams, which have been found to exhibit a range of biological activities. In
Scientific Research Applications
Biological Activity and Medicinal Chemistry
- Antibiotic Properties : Research suggests that spiroketals, including 1,6-dioxaspiro[4.4]nonanes, exhibit antibiotic activity . Investigating their effectiveness against specific pathogens could lead to novel antimicrobial agents.
- Anti-Inflammatory Effects : These compounds may possess anti-anaphylactic and anti-inflammatory properties . Understanding their mechanisms of action could contribute to drug development.
- Antispasmodic Activity : Spiroketal derivatives might have antispasmodic effects, making them relevant for treating muscle-related disorders .
Polymer Chemistry and Catalysis
- Catalysts in Polymer Synthesis : Spiroketal structures find applications as catalysts in polymerization reactions . Exploring their catalytic properties could enhance polymer production processes.
- Attractants for Bark Beetles : Some spiroketals serve as attractants for bark beetles . Investigating their ecological role and potential applications in pest management is essential.
- Combustion Accelerators : Spiroketal compounds have been studied for their ability to accelerate combustion processes in solid rocket fuel . Further research could optimize their use in propulsion systems.
Chemical Synthesis and Methodology
- Synthetic Routes : Historically, 1,6-dioxaspiro[4.4]nonanes were synthesized from lactones of y-hydroxy carboxylic acids . Modern methods involve oxidative spirocyclization and other reactions .
- Efficient Synthesis : Recent advances have led to more efficient synthetic routes, such as furan oxidative spirocyclization . These methods improve overall yield and reduce the number of steps required.
Thermophysical Properties
- Thermodynamic Data : Researchers have critically evaluated thermophysical properties of 1,6-dioxaspiro[4.4]nonane . These data are crucial for process design and safety considerations.
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c15-12(11-4-3-7-16-11)14-8-10-9-17-13(18-10)5-1-2-6-13/h3-4,7,10H,1-2,5-6,8-9H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMQOXXBGOJKMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)OCC(O2)CNC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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